Cas no 118-70-7 (pyrimidine-4,5,6-triamine)
pyrimidine-4,5,6-triamine Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine-4,5,6-triamine
- 4,5,6-Pyrimidinetriamine
- 4,5,6-Triaminopyrimidine
- NSC-145059
- TIMTEC-BB SBB004267
- pyrimidine-4,5,6-triyltriamine
- MPNBXFXEMHPGTK-UHFFFAOYSA-N
- PHL9UQ3Q4H
- NSC145059
- PubChem21508
- 4,6-Pyrimidinetriamine
- 4,6-Triaminopyrimidine
- Pyrimidine,5,6-triamino-
- 4,5,6-triamino pyrimidine
- KSC175I5F
- Pyrimidine, 4,5,6-triamino-
- 4,5,6-Pyrimidinetri
- DS-17223
- FT-0645757
- Z1198147874
- EINECS 204-270-2
- Pyrimidine-4,5,6-triamine, AldrichCPR
- UNII-PHL9UQ3Q4H
- SCHEMBL1718947
- InChI=1/C4H7N5/c5-2-3(6)8-1-9-4(2)7/h1H,5H2,(H4,6,7,8,9
- EN300-139311
- NSC 145059
- SY016488
- DTXSID10151996
- 118-70-7
- CHEMBL2151973
- SB57399
- AC-26679
- AC-907/34115032
- AKOS002886089
- AMY321
- NS00023822
- MFCD00023271
- CS-0045740
- J-514060
- DB-050758
- ALBB-018645
- STL122224
- pyrimidine-4,5,6-triamine
-
- MDL: MFCD00023271
- Inchi: 1S/C4H7N5/c5-2-3(6)8-1-9-4(2)7/h1H,5H2,(H4,6,7,8,9)
- InChI Key: MPNBXFXEMHPGTK-UHFFFAOYSA-N
- SMILES: N1C=NC(=C(C=1N)N)N
Computed Properties
- Exact Mass: 125.07000
- Monoisotopic Mass: 125.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: -1.2
- Topological Polar Surface Area: 104
Experimental Properties
- Density: 1.512
- Boiling Point: 406.2℃ at 760 mmHg
- Flash Point: 228.5°C
- PSA: 103.84000
- LogP: 0.96680
pyrimidine-4,5,6-triamine Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
pyrimidine-4,5,6-triamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY016488-0.25g |
4,5,6-Triaminopyrimidine |
118-70-7 | >97% | 0.25g |
¥68.0 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY016488-1g |
Ethyl 3-(Methylamino)-2-butenoate |
118-70-7 | >97% | 1g |
¥440.0 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY016488-5g |
Ethyl 3-(Methylamino)-2-butenoate |
118-70-7 | >97% | 5g |
¥1810.0 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY016488-10g |
Ethyl 3-(Methylamino)-2-butenoate |
118-70-7 | >97% | 10g |
¥3205.0 | 2023-09-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NT986-200mg |
pyrimidine-4,5,6-triamine |
118-70-7 | 97% | 200mg |
215.0CNY | 2021-07-12 | |
| Chemenu | CM166745-5g |
Pyrimidine-4,5,6-triamine |
118-70-7 | 97% | 5g |
$224 | 2021-08-05 | |
| Chemenu | CM166745-10g |
Pyrimidine-4,5,6-triamine |
118-70-7 | 97% | 10g |
$393 | 2021-08-05 | |
| TRC | B526108-50mg |
Pyrimidine-4,5,6-triamine |
118-70-7 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B526108-100mg |
Pyrimidine-4,5,6-triamine |
118-70-7 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B526108-500mg |
Pyrimidine-4,5,6-triamine |
118-70-7 | 500mg |
$ 135.00 | 2022-06-07 |
pyrimidine-4,5,6-triamine Related Literature
-
1. 793. The preparation of 4-amino- and other pteridinesR. M. Evans,P. G. Jones,P. J. Palmer,F. F. Stephens J. Chem. Soc. 1956 4106
-
2. The action of alkali on some purines and their derivativesA. S. Jones,A. M. Mian,R. T. Walker J. Chem. Soc. C 1966 692
-
A. Giner-Sorolla,D. M. Brown J. Chem. Soc. C 1971 126
-
4. Clarification of the ring-closure of certain 4,5-diaminopyrimidines to 6-substituted 8-alkylpurinesCarmen V. Z. Smith,Roland K. Robins,Richard L. Tolman J. Chem. Soc. Perkin Trans. 1 1973 1855
-
5. 101. Experiments on the synthesis of purine nucleosides. Part II. A new and convenient synthesis of adenineJ. Baddiley,B. Lythgoe,A. R. Todd J. Chem. Soc. 1943 386
Additional information on pyrimidine-4,5,6-triamine
Pyrimidine-4,5,6-triamine (CAS No. 118-70-7): A Key Intermediate in Modern Pharmaceutical Research
Pyrimidine-4,5,6-triamine, a compound with the chemical formula C₄H₆N₆ and CAS number 118-70-7, represents a cornerstone in the synthesis of various pharmacologically active molecules. This heterocyclic organic compound has garnered significant attention in the pharmaceutical industry due to its versatile structural framework, which serves as a pivotal intermediate in the development of drugs targeting a range of therapeutic areas.
The structural motif of pyrimidine-4,5,6-triamine consists of a pyrimidine ring substituted with three amino groups at positions 4, 5, and 6. This arrangement imparts unique reactivity and binding properties, making it an invaluable building block for medicinal chemists. The compound's ability to undergo diverse chemical transformations allows for the facile construction of more complex molecules with tailored biological activities.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of pyrimidine derivatives for their potential applications in oncology, antiviral therapy, and immunomodulation. The triamine functionality of pyrimidine-4,5,6-triamine provides multiple sites for functionalization, enabling the synthesis of analogs with enhanced potency and selectivity. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer progression.
One of the most compelling aspects of pyrimidine-4,5,6-triamine is its role in the development of antiviral agents. Researchers have leveraged its scaffold to design molecules that interfere with viral replication cycles. Notably, derivatives of this compound have shown promise in inhibiting enzymes such as thymidylate synthase (TS), which are crucial for DNA synthesis in viruses like herpes simplex virus (HSV) and human papillomavirus (HPV). The latest advancements in this field highlight the compound's potential as a lead structure for novel antiviral therapies.
The synthesis of pyrimidine-4,5,6-triamine typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization and subsequent functional group modifications. The availability of high-purity starting materials is essential to ensure the yield and quality of the final product. Industrial-scale production often employs catalytic methods to enhance efficiency and minimize waste.
The pharmacological properties of compounds derived from pyrimidine-4,5,6-triamine have been extensively studied in preclinical models. These investigations have revealed that modifications to the pyrimidine core can significantly alter biological activity. For example, introduction of halogen atoms or other heteroatoms at strategic positions can enhance binding affinity to target proteins. Furthermore, computational modeling techniques have been instrumental in predicting the binding modes of these derivatives, facilitating rational drug design.
In clinical settings, several drugs containing pyrimidine moieties have already demonstrated clinical efficacy across various diseases. While pyrimidine-4,5,6-triamine itself may not be directly administered to patients due to its reactivity and potential toxicity, its derivatives represent a rich chemical space for therapeutic development. The ongoing research into this compound underscores its importance as a pharmacophore in modern drug discovery.
The future prospects for pyrimidine-4,5,6-triamine are promising as new synthetic methodologies continue to emerge. Advances in flow chemistry and green chemistry principles offer opportunities to optimize production processes while reducing environmental impact. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics are expected to accelerate the discovery of novel derivatives with improved pharmacological profiles.
In conclusion, pyrimidine-4,5,6-triamine (CAS No. 118-70-7) stands as a vital intermediate in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for designing molecules with therapeutic potential across multiple disease areas. As scientific understanding deepens and new technologies evolve,the role of this compound is poised to expand further,contributing significantly to advancements in drug development.
118-70-7 (pyrimidine-4,5,6-triamine) Related Products
- 13784-17-3(N4-methylpyrimidine-4,5-diamine)
- 15579-63-2(2-Methylpyrimidine-4,5-diamine)
- 3546-50-7(Pyrimidine-2,4,5-triamine)
- 3059-67-4(N-methylpyrimidine-4,5-diamine)
- 412341-12-9(4-Pyrimidinamine,5-nitroso-)
- 39944-62-2(Pyrimidine-2,4,5,6-tetraamine dihydrochloride)
- 102169-67-5(4,5,6-Pyrimidinetriamine,2-ethyl-)
- 13754-19-3(pyrimidine-4,5-diamine)
- 1004-74-6(pyrimidine-2,4,5,6-tetramine)
- 1928-68-3(2,4,5-Pyrimidinetriamine,N2-methyl-)